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Essential Safety and Handling Guide for Oxolinic
Acid
This guide provides immediate safety, operational, and disposal protocols for laboratory

personnel handling Oxolinic Acid. It is designed to be a primary resource for researchers,

scientists, and drug development professionals, ensuring safe laboratory practices and building

trust through comprehensive, value-added information beyond the product itself.

Personal Protective Equipment (PPE)
When handling Oxolinic Acid, it is crucial to use appropriate personal protective equipment to

avoid personal contact, including inhalation.[1] The recommended PPE includes:

Eye and Face Protection: Safety goggles with side-shields are required to protect against

dust and splashes.[2][3][4]

Hand Protection: Wear compatible, chemical-resistant gloves tested to a relevant standard

(e.g., Europe EN 374, US F739).[1][2][3][4] Nitrile or butyl rubber gloves are highly

recommended for handling acids.[5]

Body Protection: A lab coat or impervious clothing is necessary to prevent skin contact.[2][3]

[4][6] For situations with a higher risk of exposure, a full suit may be required.[6]
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Respiratory Protection: Use a NIOSH-approved dust respirator, especially when handling the

powder form, to prevent inhalation.[1][6] Operations should be conducted in a well-ventilated

area, and if ventilation is insufficient, suitable respiratory equipment is mandatory.[1][2][3][6]

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before handling, ensure that a safety shower and eyewash station are

accessible.[2][3][4] Read the Safety Data Sheet (SDS) thoroughly.

Work Area: Always handle Oxolinic Acid in a well-ventilated area or under a fume hood to

keep airborne levels low.[1][6]

Handling: Avoid the formation and inhalation of dust and aerosols.[2][3] Do not eat, drink, or

smoke in the handling area.[1][2][3]

Hygiene: Wash hands thoroughly with soap and water after handling.[1][2][3] Contaminated

work clothes should be laundered separately before reuse.[1]

Storage: Keep the container tightly sealed when not in use and store it in a cool, well-

ventilated, and dry place, away from direct sunlight and sources of ignition.[2][3][7]

Recommended storage temperature is typically 2-8°C for the powder form.[7][8]

Spill and Emergency Plan
Minor Spills (Powder):

Clean up spills immediately.[1]

Use dry clean-up procedures and avoid generating dust.[1]

Dampen the powder with water to prevent it from becoming airborne before sweeping.[1]

Sweep up the material and place it into a suitable, sealed container for disposal.[1][9][10]

Ventilate the area and wash the spill site after the material pickup is complete.[9]

Major Spills:
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Evacuate personnel to a safe area and alert emergency responders.[1][2][3]

Ensure adequate ventilation.[2][3]

Control personal contact by wearing full protective equipment, including a respirator.[1][2][3]

Prevent the spillage from entering drains or water courses.[1][2][3]

Contain and collect the spilled material using methods that do not generate dust (e.g.,

vacuum with HEPA filter or wet sweeping) and place it in a labeled container for disposal.[1]

First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

separating eyelids with fingers.[2][3] Call a physician promptly.[2][3]

Skin Contact: Rinse skin thoroughly with plenty of water.[2][3] Remove contaminated clothing

and shoes and seek medical attention.[2][3]

Inhalation: Move the person to fresh air.[2][3] If breathing is difficult, provide respiratory

support.[2][3]

Ingestion: Wash out the mouth with water.[2][3] Do NOT induce vomiting.[2][3] Call a

physician immediately.[2][3][11]

Disposal Plan
All waste materials should be disposed of in accordance with local, regional, and national

regulations.[2][3][11] Place waste Oxolinic Acid and any contaminated materials (e.g., gloves,

wipes) in a suitable, closed container clearly labeled for chemical waste.[1][10] Avoid releasing

the chemical into the environment as it is very toxic to aquatic life with long-lasting effects.[3]

Quantitative Data Summary
The following tables summarize key quantitative toxicological and physicochemical data for

Oxolinic Acid.

Toxicological Data
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Parameter Species Route Value Reference

LD₅₀ (Lethal

Dose, 50%)
Rat Oral 525 mg/kg [1]

Oral > 2000 mg/kg [3]

Mouse Oral 1890 mg/kg [1]

Oral > 6000 mg/kg [3]

Hamster Oral > 6000 mg/kg [3]

Dog Oral > 1000 mg/kg [3]

ADI (Acceptable

Daily Intake)
Human N/A

0.021 mg/kg

bw/day
[12]

ARfD (Acute

Reference Dose)
Human N/A 0.06 mg/kg bw [12]

Occupational

Exposure Limits
N/A N/A Not Established [2][3][4]

Physicochemical Properties

Property Value Reference

Molecular Formula C₁₃H₁₁NO₅ [2][7]

Molecular Weight 261.23 g/mol [2][7]

Appearance White Crystalline Powder [7]

Melting Point 314-316°C (decomposes) [7]

Boiling Point 473°C (estimate) [7]

Water Solubility 3.214 mg/L [7]

pKa 5.94 ± 0.20 [7]

Experimental Protocols
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Detailed, step-by-step experimental protocols for the toxicological studies cited above are not

available in the public domain safety documents reviewed. The provided LD₅₀ values are

derived from acute toxicity studies where the substance was administered orally to various

animal models to determine the dose that is lethal to 50% of the test population.[1][3] Similarly,

the ADI and ARfD values were established by regulatory bodies like the Food Safety

Commission of Japan based on a comprehensive review of toxicological data, including

subacute toxicity, chronic toxicity, and reproductive toxicity studies in animals.[12] These

studies follow standardized methodologies but specific, detailed protocols are not provided in

the summary reports.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Oxolinic Acid in

a laboratory setting, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Oxolinic Acid, from preparation to disposal and spill

response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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